Cas no 107807-39-6 (2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione)

• Product Name: 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
• CAS No: 107807-39-6
• MF: C₉H₅N₃O₂S
• MW: 219.219899892807
• CID: 127700
• PubChem ID: 87568775
• Update Time: 2024-11-03

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-hydroxy-6-isothiocyanato-
• 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione [HPLC Labeling Reagent for Chemiluminescent]
• 6-isothiocyanato-2,3-dihydrophthalazine-1,4-dione
• 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
• 4-Isoluminol Isothiocyanate
• 4-Isothiocyanatophthalhydrazide
• D2339
• TD8097
• Isoluminol isothiocyanate
• Dihydroisothiocyanatophtalazinedione
• [HPLC Labeling Reagent for CheMiluMinescent]
• 2,3-Dihydro-6-isothiocyanato-1,4-phtalazinedione
• 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione 1,4-Phthalazinedione,2,3-dihydro-6-isothiocyanato-(9CI)
• 4-Isoluminol Isothiocyanate 4-Isothiocyanatophthalhydrazide
• A801759
• 107807-39-6
• 6-isothiocyanato-1,2,3,4-tetrahydrophthalazine-1,4-dione
• FT-0609653
• SCHEMBL19329315
• DTXSID80659893
• DB-040784
• VRQLFLNVVWYSTJ-UHFFFAOYSA-N

• MDL： MFCD00191641
• Inchi： 1S/C9H5N3O2S/c13-8-6-2-1-5(10-4-15)3-7(6)9(14)12-11-8/h1-3H,(H,11,13)(H,12,14)
• InChI Key： VRQLFLNVVWYSTJ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2C(NNC(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 219.01000
• Monoisotopic Mass: 219.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not determined
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41 °C
• Flash Point: No data available
• Refractive Index: 1.767
• Solubility: Almost insoluble (0.099 g/l) (25 º C),
• PSA: 110.17000
• LogP: 0.95070
• Solubility: Not determined

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：0-10°C